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Compound of Interest

Compound Name: Isophorone oxide

Cat. No.: B080208 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical waste is paramount to ensuring a safe and

compliant work environment. This guide provides a comprehensive, step-by-step procedure for

the safe disposal of Isophorone oxide, a combustible liquid that is harmful if swallowed.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of

Isophorone oxide and to take the necessary safety precautions.

Hazard Identification and Personal Protective Equipment (PPE):

Isophorone oxide is classified as a combustible liquid and is harmful if swallowed.[1][2] It is

essential to handle this chemical in a well-ventilated area and to avoid contact with skin, eyes,

and inhalation of any vapors or mists.[1] When handling Isophorone oxide, the following

personal protective equipment is required:

Eye Protection: Eyeshields or faceshields.[2]

Hand Protection: Protective gloves.[2]

Respiratory Protection: A suitable respirator, such as a type ABEK (EN14387) respirator filter,

should be used if ventilation is inadequate or for spill cleanup.

Quantitative Data Summary:
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The following table summarizes key quantitative safety data for Isophorone oxide.

Property Value Source(s)

Flash Point 83 °C / 181.4 °F (closed cup) [2]

Density 0.994 g/mL at 25 °C [2]

Boiling Point 75-76 °C at 6 mmHg [2]

NFPA 704 Rating Health: 2, Fire: 2, Reactivity: 0 [1]

GHS Hazard Code H302 (Harmful if swallowed) [1][2]

Storage Class 10 (Combustible liquids) [2]

Water Hazard Class
WGK 3 (severe hazard to

water)
[2]

Step-by-Step Disposal Procedure
The proper disposal of Isophorone oxide is a critical process that must adhere to strict

regulatory guidelines to prevent environmental contamination and ensure personnel safety.

Step 1: Waste Identification and Segregation

All waste containing Isophorone oxide must be treated as hazardous waste.[3]

Segregate Isophorone oxide waste from other chemical waste streams to avoid

incompatible mixtures.

Keep waste in its original or a compatible, properly labeled container. The container must be

in good condition and not leaking.

Step 2: Container Management

Ensure the waste container is always closed during storage, except when adding more

waste.[4]
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The container must be clearly labeled as "Hazardous Waste" and include the name

"Isophorone oxide."

Store the sealed waste container in a designated, well-ventilated, and cool area, away from

sources of ignition such as heat, sparks, and open flames.[5]

Step 3: Accidental Spill and Leak Management

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains.[1]

Cleanup: For small spills, absorb the material with an inert absorbent material. For larger

spills, contain the spillage and then collect it with an electrically protected vacuum cleaner or

by wet-brushing.[1]

Disposal of Cleanup Materials: Place all contaminated absorbent materials and soil into a

suitable, sealed container for disposal according to local regulations.[1][5]

Step 4: Professional Disposal

The disposal of Isophorone oxide must be conducted by a licensed professional waste

disposal service.[6]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal company to arrange for pickup and disposal.

Provide the disposal service with a complete and accurate description of the waste.

Under no circumstances should Isophorone oxide be disposed of down the drain or in

regular trash.[3][6] A common disposal method for similar combustible liquids is incineration

in a chemical incinerator equipped with an afterburner and scrubber.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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